Cas no 1806912-39-9 (3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806912-39-9
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4872917
• Update Time: 2025-05-23

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H7F2N3O/c9-8(10)7-5(3-12)6(14)1-4(2-11)13-7/h1,8H,3,12H2,(H,13,14)
• InChI Key： UYVZPAFIVOXOON-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C#N)N1)=O)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9

Additional information on 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine, with the CAS number 1806912-39-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a hydroxyl group. These functional groups confer the molecule with diverse chemical reactivity and potential applications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine in drug design and development. The presence of the amino and hydroxyl groups allows for hydrogen bonding, which is critical in drug-target interactions. Additionally, the cyano group introduces electron-withdrawing effects, enhancing the molecule's ability to modulate biological processes. Researchers have explored its role as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway typically begins with the preparation of intermediates that incorporate the necessary functional groups. For instance, the introduction of the difluoromethyl group can be achieved through alkylation reactions using appropriate fluorinated reagents. The final product is obtained after rigorous purification steps to ensure high purity and stability.

The structural complexity of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine makes it an interesting candidate for studying chemical reactivity under various conditions. Recent investigations have focused on its behavior in polar and non-polar solvents, as well as its stability under thermal and photochemical conditions. These studies have provided valuable insights into its potential use in catalysis and as a building block for more complex molecules.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Research has shown that it exhibits moderate biodegradability under aerobic conditions, which suggests that it may not persist long-term in aquatic environments. However, further studies are needed to assess its potential toxicity to aquatic organisms and its impact on ecosystems.

In conclusion, 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-hydroxypyridine represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.